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Compound of Interest

Compound Name: 2,3,4-Pentanetriol

Cat. No.: B084949 Get Quote

This document provides essential safety and logistical information for the proper disposal of

2,3,4-Pentanetriol, ensuring compliance with hazardous waste regulations and promoting a

safe laboratory environment. The following procedures are designed for researchers, scientists,

and drug development professionals.

Immediate Safety Precautions
2,3,4-Pentanetriol is classified as an irritant, causing skin and serious eye irritation, and may

cause respiratory irritation.[1] Always handle this chemical in a well-ventilated area, preferably

within a chemical fume hood, especially when dealing with volumes greater than 500 milliliters.

[2] Personal protective equipment (PPE), including protective gloves, clothing, and eye/face

protection, is mandatory.[3]

In case of accidental exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so and continue rinsing.[4] Seek medical attention if irritation

persists.

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing.[4]
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Spill: For small spills, use an inert absorbent material such as sand, silica gel, or a universal

binder to soak up the chemical.[3] The contaminated absorbent material must then be

disposed of as hazardous waste.[2] For large spills, evacuate the area and contact your

institution's environmental health and safety (EHS) office.[2]

Disposal Protocol
The proper disposal of 2,3,4-Pentanetriol is contingent on its physical and chemical properties,

as well as local, state, and federal regulations. Based on available data for similar polyhydric

alcohols, a cautious approach is warranted.

Step 1: Waste Characterization

Before disposal, it is crucial to determine if the 2,3,4-Pentanetriol waste is considered

hazardous. This determination is primarily based on its ignitability. While a specific flashpoint

for 2,3,4-Pentanetriol is not readily available in the provided search results, a similar

compound, 2-Methyl-2,4-pentanediol, has a flashpoint of 93°C / 199.4°F.[3] Another safety data

sheet for a similar substance lists a flashpoint of 199°C.[4]

According to EPA regulations, a liquid with a flashpoint below 140°F (60°C) is considered an

ignitable hazardous waste.[5] Although the available data suggests the flashpoint of similar

compounds is above this threshold, it is critical to consult the specific Safety Data Sheet (SDS)

for the 2,3,4-Pentanetriol in use. If an SDS is unavailable, or if the waste is mixed with other

substances, it should be treated as hazardous waste as a precautionary measure.

Step 2: Segregation and Collection

Do not dispose of 2,3,4-Pentanetriol down the drain.[2][6] This is prohibited for many

chemicals, especially those that could be classified as hazardous.

Collect all 2,3,4-Pentanetriol waste, including contaminated materials like absorbent pads

and PPE, in a designated, properly labeled hazardous waste container.[2]

The container must be compatible with the chemical. Avoid using metal containers for

storage and transfer if possible.[2]
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The label on the waste container should clearly identify the contents as "Hazardous Waste:

2,3,4-Pentanetriol" and include any other components of the waste stream.

Step 3: Storage

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from heat, sparks, and open flames.[3]

Ensure the storage area is secure and accessible only to authorized personnel.

Incompatible materials such as strong oxidizing agents, acids, and acid chlorides should be

stored separately.[3]

Step 4: Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal company.[7] These entities are equipped to

handle and transport hazardous materials in compliance with all regulations.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for 2,3,4-Pentanetriol
and a similar compound, which are relevant for its safe handling and disposal.

Property Value for 2,3,4-Pentanetriol
Value for 2-Methyl-2,4-
pentanediol (for
comparison)

Molecular Formula C5H12O3[1][8] C6H14O2

Molecular Weight 120.15 g/mol [1] 118.17 g/mol

Flash Point Not available 93 °C / 199.4 °F[3]

Boiling Point Not available
197 °C / 386.6 °F @ 760

mmHg[3]

Specific Gravity Not available 0.922[3]

Autoignition Temperature Not available 306 °C / 582.8 °F[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b084949?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC150340250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150340250&countryCode=US&language=en
https://earth911.com/home-garden/how-to-dispose-of-liquor-and-denatured-alcohol-safely/
https://www.benchchem.com/product/b084949?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/139799
https://www.chemicalbook.com/ChemicalProductProperty_US_CB41240427.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/139799
https://www.fishersci.com/store/msds?partNumber=AC150340250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150340250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150340250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150340250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols that would require detailed methodologies. The procedures outlined are

based on established safety and hazardous waste management principles.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of 2,3,4-
Pentanetriol waste.
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Start: 2,3,4-Pentanetriol Waste Generated

Characterize Waste:
Consult SDS for Flashpoint

Is Flashpoint < 140°F (60°C)
or is it mixed waste?

Collect in a Labeled
Hazardous Waste Container

Yes

Consult Institutional EHS
for Non-Hazardous Disposal Protocol

No

Store Safely in a Designated Area

Arrange for Professional
Hazardous Waste Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2,3,4-Pentanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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